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Compound of Interest

Compound Name: 1-Dimethylamino-2-nitroethylene

CAS No.: 1190-92-7; 73430-27-0

Cat. No.: B2913312

Get Quote

Executive Summary
In the landscape of active pharmaceutical ingredient (API) synthesis, the construction of

complex nitrogen-containing heterocycles requires highly efficient, regioselective building

blocks. 1-Dimethylamino-2-nitroethylene (DMANE) (CAS: 1190-92-7) has emerged as a

premier "push-pull" enamine reagent. Characterized by an electron-donating dimethylamino

group conjugated with an electron-withdrawing nitro group, DMANE exhibits extraordinary

electrophilic reactivity at its alpha-carbon.

This application note provides a comprehensive guide for researchers and drug development

professionals on the utilization of DMANE. It details the mechanistic causality behind its

reactivity, standardizes self-validating experimental protocols, and explores its application in

synthesizing tryptamine precursors, NO-donor triazoles, and isoxazole-based antibacterial

scaffolds [1, 2].
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DMANE is a highly polarized alkene. Because the dimethylamino group pushes electron

density while the nitro group pulls it, the molecule is exceptionally stable for a nitroalkene but

highly reactive toward nucleophiles and 1,3-dipoles.

Table 1: Physicochemical & Safety Profile of DMANE
Parameter Specification / Data

Practical Implication for
Synthesis

Chemical Formula C₄H₈N₂O₂

Low molecular weight (116.12

g/mol ) ensures high atom

economy in cycloadditions.

Appearance Yellow to brown solid

Color acts as a visual tracer

during dissolution and reaction

progression.

Melting Point 103–107 °C

Solid state allows for easy

weighing and manipulation on

the benchtop.

Solubility Soluble in TFA, DCM, MeOH

Versatile solvent compatibility;

TFA acts as both solvent and

acid catalyst [1].

Storage Conditions 2–8 °C (Keep Cold)

Prevents slow polymerization

or degradation of the push-pull

system.

Safety Hazards
Irritant (Eyes, Skin,

Respiratory)

Requires handling in a fume

hood with standard PPE

(gloves, safety goggles).

Data synthesized from PubChem and chemical safety repositories [3].

Mechanistic Insights: The "Push-Pull" Reactivity
The synthetic utility of DMANE stems from its ability to undergo two primary classes of

reactions: Addition-Elimination and [3+2] Cycloadditions.
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When exposed to a strong acid like Trifluoroacetic Acid (TFA), the dimethylamino group is

protonated. This protonation serves a dual purpose:

Electrophilic Activation: It drastically increases the electrophilicity of the alkene, priming it for

attack by electron-rich aromatic systems (e.g., indoles).

Leaving Group Generation: The protonated amine ( −N+H(CH3​)2​) becomes an excellent

leaving group. Following nucleophilic attack, the elimination of dimethylamine restores the

conjugated nitrovinyl double bond, driving the reaction forward thermodynamically.
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Fig 1. Divergent synthetic pathways of DMANE via addition-elimination and cycloaddition

reactions.

Validated Experimental Protocols
Protocol A: One-Step Synthesis of DMANE
Before utilizing DMANE, it can be synthesized in high yield via the condensation of

nitromethane with N,N-dimethylformamide dimethyl acetal (DMF-DMA). This protocol is highly

scalable for in-house intermediate generation [4].

Procedure:

Reagent Mixing: In a single-neck round-bottom flask, dissolve nitromethane (50.0 g, 819

mmol) and DMF-DMA (97.6 g, 819 mmol) in anhydrous methanol (300 mL).

Reflux: Attach a reflux condenser and heat the mixture to 80 °C for 1 hour. The reaction is

self-validating; the solution will transition to a deep yellow/orange color as the enamine

forms.

Precipitation: Remove the heat source and cool the flask to 0 °C in an ice bath. The product

will spontaneously precipitate as a yellow-brown solid.

Isolation: Isolate the solid via vacuum filtration. Wash the filter cake with ice-cold methanol

(120 mL) to remove unreacted starting materials.

Drying: Dry under reduced pressure to yield DMANE (~90.4 g, 95% yield).

Protocol B: C3-Nitrovinylation of Indoles (Tryptamine
Precursor Synthesis)
Tryptamine scaffolds are ubiquitous in CNS-active drugs (e.g., sumatriptan, trypargine).

DMANE allows for the direct installation of a 2-nitrovinyl group at the C3 position of indoles,

bypassing multi-step Vilsmeier-Haack formylation and Knoevenagel condensation sequences

[1, 5].

Procedure:
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Activation: Dissolve DMANE (1.6 g, 13.7 mmol) in 20 mL of neat Trifluoroacetic Acid (TFA).

Stir for 5 minutes at room temperature. Causality: TFA acts as the solvent and protonates the

dimethylamino group, activating the complex.

Substrate Addition: Dissolve the target indole (e.g., 6-bromoindole, 16.4 mmol, 1.2 eq) in 15

mL of Dichloromethane (DCM). Add this dropwise to the stirring TFA solution.

Reaction Monitoring: Stir the mixture at room temperature for 15 minutes. Self-Validation:

The solution will rapidly change from light yellow to dark red, indicating the formation of the

intermediate Wheland complex. Monitor via TLC (EtOAc/Hexanes 1:2) until the starting

indole is consumed.

Quenching (Critical Step): Pour the reaction mixture slowly into a vigorously stirring solution

of saturated aqueous NaHCO3​(or ice water followed by NaOH neutralization). Causality:

Indoles and nitrovinyl compounds are susceptible to polymerization in prolonged strong acid;

immediate neutralization locks the product in its stable form.

Extraction & Purification: Extract the aqueous phase with DCM (3 x 50 mL). Wash the

combined organic layers with brine, dry over anhydrous MgSO4​, and concentrate under

reduced pressure. Purify via silica gel chromatography to yield the 3-(2-nitrovinyl)indole.
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1. Dissolution
Dissolve DMANE in TFA (Stir 5 min)

2. Substrate Addition
Add Indole in DCM dropwise

3. Reaction
Stir at RT for 15 min (Color: Yellow -> Dark Red)

4. Quenching
Pour into sat. aq. NaHCO3 (Neutralize TFA)

5. Extraction
Extract with DCM, wash with brine, dry (MgSO4)

6. Purification
Silica Gel Chromatography (Yield: 80-98%)

Click to download full resolution via product page

Fig 2. Step-by-step experimental workflow for the TFA-catalyzed C3-nitrovinylation of indoles.
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Protocol C: Eliminative Azide-Olefin Cycloaddition (NO-
Donor Synthesis)
Heterocyclic nitric oxide (NO) donors are critical in cardiovascular and antibacterial drug

design. DMANE reacts regioselectively with azides (such as 4-azidofuroxans) to form 4-nitro-

1,2,3-triazoles [2].

Procedure:

Mix DMANE (1.0 eq) and the target azide (1.0 eq) in a suitable solvent (e.g., toluene or

ethanol).

Add a catalytic amount of p-Toluenesulfonic acid (p-TSA, 0.1 eq). Causality: The acid

catalyst facilitates the elimination of dimethylamine following the initial [3+2] cycloaddition.

Heat the mixture to 80 °C for 2–4 hours until nitrogen evolution ceases and TLC indicates

completion.

Cool, evaporate the solvent, and recrystallize from ethanol to yield the pure 4-nitro-1,2,3-

triazole derivative.

Quantitative Data: Reaction Scope and Efficiency
The table below summarizes the expected yields and conditions for utilizing DMANE across

various pharmaceutical intermediate classes, demonstrating its high efficiency and step-

economy.

Table 2: Comparative Reaction Scope and Yields for
DMANE-Mediated Syntheses
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Target
Scaffold

Co-
Reactant

Catalyst /
Solvent

Time / Temp
Typical
Yield

Pharmaceut
ical
Application

3-(2-

Nitrovinyl)ind

oles

Indole

derivatives
TFA / DCM 15 min / RT 80–98%

Precursors to

Tryptamines

(CNS APIs)

[1, 5]

4-Nitro-1,2,3-

triazoles

Organic

Azides

p-TSA /

Toluene
2–4 h / 80 °C 65–95%

NO-Donors,

Vasodilators

[2]

3-Aryl-4-

nitroisoxazole

s

Nitrile Oxides

(Chloroximes

)

Triethylamine

/ DCM
5–16 h / RT 70–85%

Antibacterial /

Anti-

inflammatory

APIs [4]

β -

Nitrostyrenes

Electron-rich

benzenes
TFA

30 min / 55

°C
60–80%

Phenethylami

ne precursors

[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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